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Compound of Interest

Compound Name: Diclobutrazol

Cat. No.: B1214283 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must handle the disposal of Diclobutrazol with stringent safety measures due to its

environmental hazards. As a fungicide with known aquatic toxicity, improper disposal can lead

to long-lasting environmental damage. This guide provides essential, step-by-step procedures

for the safe handling and disposal of Diclobutrazol waste in a laboratory environment,

ensuring compliance with U.S. Environmental Protection Agency (EPA) regulations.

Immediate Safety and Handling Protocol
Prior to disposal, it is crucial to handle Diclobutrazol with appropriate personal protective

equipment (PPE) and adhere to laboratory safety standards.

Personal Protective Equipment (PPE) Handling and Storage Guidelines

Eye Protection: Safety glasses with side-shields

or goggles.

Ventilation: Handle in a well-ventilated area,

preferably in a chemical fume hood.

Hand Protection: Chemically resistant gloves

(e.g., nitrile).

Storage: Store in a cool, dry, and well-ventilated

area away from incompatible materials. Keep

containers tightly closed.

Skin and Body Protection: Laboratory coat.

Spills: In case of a spill, absorb with an inert,

non-combustible material (e.g., sand,

vermiculite) and place in a sealed container for

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1214283?utm_src=pdf-interest
https://www.benchchem.com/product/b1214283?utm_src=pdf-body
https://www.benchchem.com/product/b1214283?utm_src=pdf-body
https://www.benchchem.com/product/b1214283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedure
Diclobutrazol and materials contaminated with it are to be treated as hazardous waste. In the

United States, this falls under the regulations of the Resource Conservation and Recovery Act

(RCRA). While Diclobutrazol is not specifically listed as a P- or U-list hazardous waste, its

known toxicity to aquatic life necessitates its management as a characteristic hazardous waste

for toxicity.

Experimental Protocol: Waste Segregation and
Containerization
Objective: To safely segregate and contain Diclobutrazol waste for disposal.

Materials:

Diclobutrazol waste (solid, liquid, or contaminated labware)

Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE)

Procedure:

Waste Identification: Identify all waste streams containing Diclobutrazol. This includes

unused or expired pure compounds, solutions containing Diclobutrazol, and any labware

(e.g., pipette tips, vials, gloves) that has come into direct contact with the chemical.

Segregation: Do not mix Diclobutrazol waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Incompatible wastes can react dangerously.

Container Selection: Choose a waste container that is compatible with Diclobutrazol. For

liquid waste, use a leak-proof container with a screw-top cap. For solid waste, a sturdy,

sealable container is appropriate. The container must be in good condition, free of damage

or leaks.
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Labeling: Immediately label the waste container with a hazardous waste tag. The label must

include:

The words "Hazardous Waste"

The full chemical name: "Diclobutrazol"

The concentration of Diclobutrazol in the waste

The accumulation start date (the date the first drop of waste is added to the container)

The hazard characteristics (e.g., "Toxic," "Environmental Hazard")

Container Management: Keep the waste container closed at all times, except when adding

waste. Store the container in a designated Satellite Accumulation Area (SAA) within the

laboratory. The SAA should be at or near the point of generation and under the control of the

laboratory personnel.

Disposal Request: Once the container is full, or within one year of the accumulation start

date (whichever comes first), contact your institution's EHS department to arrange for a

hazardous waste pickup. Do not exceed the 55-gallon limit for hazardous waste

accumulation in an SAA.

Regulatory and Safety Data Summary
The following tables summarize key regulatory and safety information for Diclobutrazol.

Regulatory Information (U.S. EPA)

Governing Regulation
Resource Conservation and Recovery Act

(RCRA)

Waste Classification
Likely a characteristic hazardous waste due to

toxicity.

Disposal Requirement

Must be disposed of at an approved hazardous

waste treatment, storage, and disposal facility

(TSDF).
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Safety Data Sheet (SDS) Information

Hazard Statement
H411: Toxic to aquatic life with long lasting

effects.[1]

Precautionary Statement (Disposal)
P501: Dispose of contents/container to an

approved waste disposal plant.[1][2][3]

Spill Response

Contain spillage, and then collect with non-

combustible absorbent material (e.g., sand,

earth, diatomaceous earth, vermiculite) and

place in a container for disposal according to

local/national regulations.[1]

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of Diclobutrazol
waste in a laboratory setting.
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Step 1: Identify
Diclobutrazol Waste

Step 2: Segregate Waste
(Do not mix with other chemicals)

Step 3: Select Appropriate
Hazardous Waste Container

Step 4: Label Container
with Hazardous Waste Tag

Step 5: Store in Satellite
Accumulation Area (SAA)

Step 6: Keep Container Closed

Step 7: Request Pickup
from EHS When Full or at 1 Year

Final Disposal at Approved
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Diclobutrazol waste.

Disclaimer: This information is intended as a guide for trained laboratory personnel. Always

consult your institution's specific waste disposal policies and your Environmental Health and
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Safety (EHS) department for detailed guidance and to ensure compliance with all local, state,

and federal regulations. Never discharge chemical waste down the drain or dispose of it in the

regular trash.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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